Cas no 52414-87-6 (4-methyl-2-propyl-1,3-thiazole)

4-methyl-2-propyl-1,3-thiazole structure
52414-87-6 structure
Product Name:4-methyl-2-propyl-1,3-thiazole
CAS No:52414-87-6
MF:C7H11NS
MW:141.23394036293
CID:1577229
PubChem ID:521382
Update Time:2025-04-21

4-methyl-2-propyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-propyl-1,3-thiazole
    • 2-Propyl-4-methylthiazole
    • 4-METHYL-2-PROPYLTHIAZOLE
    • thiazole, 4-methyl-2-propyl-
    • Q63395694
    • 4-Methyl-2-propyl-1,3-thiazole #
    • DB-306027
    • DTXSID901311912
    • SCHEMBL129530
    • AKOS026732166
    • 52414-87-6
    • Inchi: 1S/C7H11NS/c1-3-4-7-8-6(2)5-9-7/h5H,3-4H2,1-2H3
    • InChI Key: WUISKNCHCVXERE-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1CCC

Computed Properties

  • Exact Mass: 141.06133
  • Monoisotopic Mass: 141.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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